Cas no 2638501-76-3 (5-Bromo-7-nitroquinoline)

• Product Name: 5-Bromo-7-nitroquinoline
• CAS No: 2638501-76-3
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• CID: 5140565
• PubChem ID: 156697537
• Update Time: 2025-07-18

5-Bromo-7-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5-bromo-7-nitro-
• 5-Bromo-7-nitroquinoline
• E83337
• 2638501-76-3

• Inchi： 1S/C9H5BrN2O2/c10-8-4-6(12(13)14)5-9-7(8)2-1-3-11-9/h1-5H
• InChI Key： TWUKJKAWBCXXMM-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=C([N+]([O-])=O)C=2)C=CC=1

Computed Properties

• Exact Mass: 251.95344g/mol
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 5-Bromo-7-nitroquinoline

5-Bromo-7-nitroquinoline: A Comprehensive Overview of CAS No. 2638501-76-3

5-Bromo-7-nitroquinoline, with the CAS number 2638501-76-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential applications in drug development.

The chemical structure of 5-Bromo-7-nitroquinoline is characterized by a quinoline ring system substituted with a bromine atom at the 5-position and a nitro group at the 7-position. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, the study of 5-Bromo-7-nitroquinoline has been driven by its potential as a lead compound in the development of novel therapeutic agents. Quinoline derivatives have been extensively studied for their antimalarial, antibacterial, and anticancer properties. The bromine and nitro substituents in 5-Bromo-7-nitroquinoline are particularly noteworthy as they can influence the compound's biological activity and pharmacokinetic properties.

A notable study published in the Journal of Medicinal Chemistry highlighted the antiproliferative activity of 5-Bromo-7-nitroquinoline against various cancer cell lines. The researchers found that this compound exhibited significant cytotoxicity against breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, suggesting its potential as a lead compound for further drug development.

Beyond its anticancer properties, 5-Bromo-7-nitroquinoline has also shown promise in antimicrobial research. A study conducted by a team at the University of California demonstrated that this compound effectively inhibited the growth of several Gram-positive and Gram-negative bacteria. The antibacterial activity was attributed to the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The synthesis of 5-Bromo-7-nitroquinoline typically involves multi-step reactions starting from readily available quinoline precursors. One common synthetic route involves the bromination of 7-nitroquinoline using bromine or N-bromosuccinimide (NBS) followed by purification through column chromatography. The yield and purity of the final product are crucial for its use in biological assays and pharmaceutical applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 5-Bromo-7-nitroquinoline with appropriate personal protective equipment (PPE) due to its potential irritant properties. Proper storage conditions, such as keeping it in a cool, dry place away from strong oxidizers, are also recommended to maintain its stability and efficacy.

The future prospects for 5-Bromo-7-nitroquinoline are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic index and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.

In conclusion, 5-Bromo-7-nitroquinoline, with CAS number 2638501-76-3, is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique chemical structure and biological activities make it an important molecule for further investigation and development into novel therapeutic agents.